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Compound of Interest

Compound Name: Benfluralin

Cat. No.: B1667989 Get Quote

Benfluralin is a selective, pre-emergence dinitroaniline herbicide.[1][2][3][4] It is utilized for the

control of annual grasses and certain broadleaf weeds in a variety of crops, including lettuce,

alfalfa, clover, fruits, and nuts.[1][3] The mechanism of action for Benfluralin involves the

inhibition of microtubule formation, which disrupts mitosis in the developing roots and shoots of

germinating weeds.[3]

Chemical Identity and Properties
The fundamental chemical and physical properties of Benfluralin are summarized below. This

data is essential for researchers in agrochemical development and environmental science for

understanding its behavior and persistence.
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Identifier Value

IUPAC Name
N-butyl-N-ethyl-2,6-dinitro-4-

(trifluoromethyl)aniline[1][3]

CAS Name
N-Butyl-N-ethyl-2,6-dinitro-4-

(trifluoromethyl)benzenamine[2][5]

Molecular Formula C₁₃H₁₆F₃N₃O₄[1][3][5][6]

Molar Mass 335.28 g/mol [1][3][5]

Common Synonyms Benefin, Bethrodine, Balan[3][5][7]

Appearance Yellow-orange crystalline solid[1][3][5]

CAS Number 1861-40-1[1][3][5]

Molecular Structure
The structural arrangement of Benfluralin is key to its herbicidal activity. The molecule is a

substituted aniline, featuring a central benzene ring with multiple functional groups attached.

These include two nitro groups, a trifluoromethyl group, and a tertiary amine with ethyl and

butyl substituents.
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Caption: 2D chemical structure of the Benfluralin molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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